![molecular formula C20H27NO3 B5300347 9-{3-[(2-methylprop-2-en-1-yl)oxy]benzoyl}-3-oxa-9-azaspiro[5.5]undecane](/img/structure/B5300347.png)
9-{3-[(2-methylprop-2-en-1-yl)oxy]benzoyl}-3-oxa-9-azaspiro[5.5]undecane
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Overview
Description
9-{3-[(2-methylprop-2-en-1-yl)oxy]benzoyl}-3-oxa-9-azaspiro[5.5]undecane is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 9-{3-[(2-methylprop-2-en-1-yl)oxy]benzoyl}-3-oxa-9-azaspiro[5.5]undecane is not well understood. However, it is believed to work by inhibiting the growth of bacteria and fungi. It may also work by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has low toxicity and does not cause any significant biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
The advantages of using 9-{3-[(2-methylprop-2-en-1-yl)oxy]benzoyl}-3-oxa-9-azaspiro[5.5]undecane in lab experiments include its low toxicity, high yield synthesis, and potential use as a chiral auxiliary. The limitations include its limited solubility and lack of understanding of its mechanism of action.
Future Directions
There are several future directions for research on 9-{3-[(2-methylprop-2-en-1-yl)oxy]benzoyl}-3-oxa-9-azaspiro[5.5]undecane. These include further studies on its antibacterial, antifungal, and anticancer properties, as well as its potential use as a chiral auxiliary in asymmetric synthesis. Additionally, future studies could focus on understanding the mechanism of action of this compound and developing more efficient synthesis methods.
Synthesis Methods
The synthesis of 9-{3-[(2-methylprop-2-en-1-yl)oxy]benzoyl}-3-oxa-9-azaspiro[5.5]undecane involves several steps. The first step involves the reaction of 3-oxa-9-azaspiro[5.5]undecane with 3-bromoanisole in the presence of a base to form 9-{3-bromo-4-methoxybenzoyl}-3-oxa-9-azaspiro[5.5]undecane. The second step involves the reaction of the intermediate product with 2-methylprop-2-en-1-ol in the presence of a base to form the final product.
Scientific Research Applications
9-{3-[(2-methylprop-2-en-1-yl)oxy]benzoyl}-3-oxa-9-azaspiro[5.5]undecane has potential applications in various fields of scientific research. It has been studied for its antibacterial, antifungal, and anticancer properties. It has also been studied for its potential use as a chiral auxiliary in asymmetric synthesis.
properties
IUPAC Name |
[3-(2-methylprop-2-enoxy)phenyl]-(3-oxa-9-azaspiro[5.5]undecan-9-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27NO3/c1-16(2)15-24-18-5-3-4-17(14-18)19(22)21-10-6-20(7-11-21)8-12-23-13-9-20/h3-5,14H,1,6-13,15H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBAKHWHVZVBIIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)COC1=CC=CC(=C1)C(=O)N2CCC3(CC2)CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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